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Compound of Interest

Compound Name: p-Ethylhydratropic acid

Cat. No.: B140339

An In-depth Technical Guide to the Safety Data Sheet (SDS) of p-Ethylhydratropic Acid

This guide provides a comprehensive overview of the safety information for p-
Ethylhydratropic acid (CAS 3585-52-2), compiled from various Safety Data Sheets (SDS). It
is intended for researchers, scientists, and drug development professionals who handle this
compound.

Chemical Identification

p-Ethylhydratropic acid is a phenylacetic acid derivative and is known as an impurity of
Ibuprofen.[1][2]
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Identifier

Value

Chemical Name

2-(4-ethylphenyl)propanoic acid[3]

p-Ethylhydratropic acid, 4-Ethyl-a-

Synonyms methylbenzeneacetic Acid, 2-(p-
Ethylphenyl)propionic Acid[4][5]
CAS Number 3585-52-2[4][5][6][7]

Molecular Formula

C11H1402[3][4][5]

Molecular Weight

178.23 g/mol [3][4][5]

Chemical Structure

INChl=1S/C11H1402/c1-3-9-4-6-10(7-5-
9)8(2)11(12)13/h4-8H,3H2,1-2H3,(H,12,13)[3][5]

Physical and Chemical Properties

Quantitative data on the physical and chemical properties of p-Ethylhydratropic acid are

limited in publicly available SDSs. The following data has been compiled from available

sources.
Property Value Source
S > 400 °C (> 752 °F) at 1,013
Autoignition Temperature [8]
hPa

XLogP3 2.7 [3]
Appearance Solid (form not specified) [9]
Solubility No quantitative data available N/A

Melting/Boiling Point

No data available

N/A

Hazard Identification and GHS Classification

p-Ethylhydratropic acid is classified as hazardous under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals.

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/527816
https://www.scbt.com/p/p-ethylhydratropic-acid-3585-52-2
https://cymitquimica.com/products/86-MM0002.35/3585-52-2/2rs-2-4-ethylphenylpropanoic-acid/
https://www.scbt.com/p/p-ethylhydratropic-acid-3585-52-2
https://cymitquimica.com/products/86-MM0002.35/3585-52-2/2rs-2-4-ethylphenylpropanoic-acid/
https://cenmed.com/p-ethylhydratropic-acid-c09-1014-832/
https://www.lgcstandards.com/CL/en/-2RS-2-4-Ethylphenyl-propanoic-Acid/p/MM0002.35
https://pubchem.ncbi.nlm.nih.gov/compound/527816
https://www.scbt.com/p/p-ethylhydratropic-acid-3585-52-2
https://cymitquimica.com/products/86-MM0002.35/3585-52-2/2rs-2-4-ethylphenylpropanoic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/527816
https://www.scbt.com/p/p-ethylhydratropic-acid-3585-52-2
https://cymitquimica.com/products/86-MM0002.35/3585-52-2/2rs-2-4-ethylphenylpropanoic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/527816
https://cymitquimica.com/products/86-MM0002.35/3585-52-2/2rs-2-4-ethylphenylpropanoic-acid/
https://www.benchchem.com/product/b140339?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/E26282
https://pubchem.ncbi.nlm.nih.gov/compound/527816
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1333307.htm
https://www.benchchem.com/product/b140339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

GHS Hazard Classification

Hazard Class Category
Acute Toxicity, Oral Category 4[3]
Skin Corrosion/Irritation Category 2[3]
Serious Eye Damage/Eye Irritation Category 2A[3]

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory tract irritation)[3]

GHS Label Elements

Element Description
Pictogram
Signal Word Warning|[3]

Hazard Statements

H302: Harmful if swallowed.[3] H315: Causes
skin irritation.[3] H319: Causes serious eye
irritation.[3] H335: May cause respiratory

irritation.[3]

The following diagram illustrates the relationship between the identified hazards and the

required response categories.
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GHS Hazard and Response Workflow for p-Ethylhydratropic Acid

Identified Hazards

H302: Harmful if swallowed |

H315: Causes skin irritation |

H319: Causes serious eye iritation H335: May cause respiratory irrtation l:

g
=

ccccc

Disposal (PSXX)

Click to download full resolution via product page
Caption: GHS Hazard and Response Workflow for p-Ethylhydratropic Acid.

Precautionary Statements Summary

The following table summarizes the precautionary statements (P-statements) associated with
p-Ethylhydratropic acid.
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.[6][10]
Use only outdoors or in a well-
P271
ventilated area.
Wear protective gloves/eye
P280 p J . Y
protection/face protection.
IF SWALLOWED: Call a
Response P301 + P312 POISON CENTER/doctor if
you feel unwell.[6]
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P330 Rinse mouth.[6][10]
If skin irritation occurs: Get
P332 + P313 ) ) )
medical advice/attention.[10]
If eye irritation persists: Get
P337 + P313 ) ) )
medical advice/attention.[8]
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Take off contaminated clothing

P362 + P364 and wash it before reuse.[6]
[10]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[6]
P405 Store locked up.[6]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[6]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of p-Ethylhydratropic acid
are not provided in the reviewed Safety Data Sheets. SDSs typically report the results and
classifications derived from such studies rather than the full methodologies. For detailed
protocols, researchers should consult specialized toxicology databases or the primary
literature.

The diagram below illustrates a generalized workflow for an acute oral toxicity study, such as
one following an OECD Test Guideline, which would be used to determine an LD50 value and
inform the "H302: Harmful if swallowed" classification.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://cenmed.com/p-ethylhydratropic-acid-c09-1014-832/
https://cdn.caymanchem.com/cdn/msds/19536m.pdf
https://cenmed.com/p-ethylhydratropic-acid-c09-1014-832/
https://cenmed.com/p-ethylhydratropic-acid-c09-1014-832/
https://cenmed.com/p-ethylhydratropic-acid-c09-1014-832/
https://www.benchchem.com/product/b140339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Generalized Workflow for an Acute Oral Toxicity Study

Dose Preparation Animal Selection & Acclimation
(p-Ethylhydratropic acid in vehicle) (e.g., rodents)

Dose Administration
(Oral gavage, single dose)

Start observation

Observation Period
(Typically 14 days)

Record observations

Data Collection Gross Necropsy
(Mortality, clinical signs, body weight) (Post-mortem examination)

Data Analysis
(e.g., LD50 calculation)

GHS Classification
(e.g., Acute Tox. 4)

Click to download full resolution via product page
Caption: Generalized Workflow for an Acute Oral Toxicity Study.

Toxicological Information and Signaling Pathways

The primary toxicological effects identified are acute oral toxicity, skin irritation, serious eye
irritation, and respiratory tract irritation.[3] The available SDSs do not contain information
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regarding the specific biochemical or signaling pathways through which p-Ethylhydratropic
acid exerts these effects. The observed irritation is likely due to direct chemical interaction with
epithelial tissues, but the molecular mechanisms have not been detailed in the reviewed safety
literature. Further research into the compound's mechanism of action would be required to
elucidate these pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pharmaffiliates.com [pharmaffiliates.com]

2. (2RS)-2-(4-ETHYLPHENYL)PROPANOIC ACID | 3585-52-2 [chemicalbook.com]

3. 2-(4-Ethylphenyl)propionic acid | C11H1402 | CID 527816 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. scbt.com [scbt.com]

e 5. (2RS)-2-(4-Ethylphenyl)propanoic Acid | CymitQuimica [cymitquimica.com]
e 6. cenmed.com [cenmed.com]

e 7. (2RS)-2-(4-Ethylphenyl)propanoic Acid | LGC Standards [Igcstandards.com]
» 8. sigmaaldrich.com [sigmaaldrich.com]

e 9. 2-(4-Methylphenyl)propanoic acid | 938-94-3 [chemicalbook.com]

e 10. cdn.caymanchem.com [cdn.caymanchem.com]

 To cite this document: BenchChem. [p-Ethylhydratropic acid safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140339#p-ethylhydratropic-acid-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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